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Compound of Interest

Compound Name: 3-Bromo-5-hydroxybenzoic acid

Cat. No.: B114173

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the potential applications of 3-Bromo-5-
hydroxybenzoic acid in material science research. Due to the limited specific literature on its
use, this document presents hypothetical applications and protocols based on the chemical
properties of the molecule and analogies to similar compounds.

Introduction to 3-Bromo-5-hydroxybenzoic Acid

3-Bromo-5-hydroxybenzoic acid is a trifunctional aromatic compound featuring a carboxylic
acid group, a hydroxyl group, and a bromine atom. This unique combination of functional
groups makes it a promising, yet underexplored, building block for the synthesis of advanced
functional materials. Its rigid aromatic core can impart thermal stability and specific electronic
properties, while the reactive sites allow for various polymerization and coordination
chemistries.

Chemical Structure:

Caption: Workflow for the synthesis and characterization of an aromatic polyester.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b114173?utm_src=pdf-interest
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/product/b114173?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114173?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

MOF Synthesis

3-Bromo-5-hydroxybenzoic Acid
+ Zn(NOs3)2:6H20 in DMF

Heat at 120°C for 48h
Wash with DMF & Ethanol

Activate under Vacuum at 150°C

Functionalized MOF
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3-Bromo-5-hydroxybenzoic Acid

Functional GrO%Ps

@;@ Bromine (-Br)
¥—

Carboxylic Acid (-COOH)
-

Potential Material Applic;} 'tions

Y \
A

Resulting Material Prop‘ ;rties

v \d LA

—
Gas Selectivity Thermal Stability Catalytic Activity Flame Retardancy

Click to download full resolution via product page

 To cite this document: BenchChem. [Application Notes and Protocols: 3-Bromo-5-
hydroxybenzoic Acid in Material Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114173#3-bromo-5-hydroxybenzoic-acid-in-material-
science-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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